Cas no 2171796-84-0 (4-(3-aminooxan-3-yl)-1-methylazepan-4-ol)

• Product Name: 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol
• CAS No: 2171796-84-0
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6399262
• PubChem ID: 165552015
• Update Time: 2025-07-15

4-(3-aminooxan-3-yl)-1-methylazepan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol
• EN300-1643361
• 2171796-84-0

• Inchi： 1S/C12H24N2O2/c1-14-7-2-5-12(15,6-8-14)11(13)4-3-9-16-10-11/h15H,2-10,13H2,1H3
• InChI Key： KXTCOQPPBRPABE-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CCC1)C1(COCCC1)N

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.7Ų

Additional information on 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol

Research Brief on 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol (CAS: 2171796-84-0): Recent Advances and Applications

The compound 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol (CAS: 2171796-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azepane and oxane structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential modulator of neurotransmitter receptors. Preliminary in vitro studies have demonstrated its affinity for specific G-protein-coupled receptors (GPCRs), which are critical in regulating neuronal signaling pathways. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding interactions, revealing a high degree of selectivity and potency. These findings suggest that 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol could serve as a scaffold for designing novel therapeutics for neurological disorders such as anxiety, depression, and schizophrenia.

In addition to its CNS applications, recent investigations have explored the compound's utility in oncology. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain kinase enzymes involved in tumor proliferation. The study utilized a combination of X-ray crystallography and biochemical assays to map the compound's interaction with the kinase active site, providing a structural basis for its inhibitory effects. These results open new avenues for the development of targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

The synthetic routes to 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol have also been a focal point of recent research. A team at the University of Cambridge reported an optimized, scalable synthesis that improves yield and reduces byproduct formation. Their methodology, which employs asymmetric catalysis and green chemistry principles, has been praised for its efficiency and environmental sustainability. This advancement is critical for facilitating large-scale production and further preclinical evaluation of the compound.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to enhance its metabolic stability and tissue penetration. Additionally, in vivo toxicity profiles are still under investigation, with early animal models showing a need for dose optimization to minimize adverse effects. These hurdles underscore the importance of continued research to fully realize the therapeutic potential of 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol.

In conclusion, 4-(3-aminooxan-3-yl)-1-methylazepan-4-ol (CAS: 2171796-84-0) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual applications in CNS disorders and oncology, coupled with advances in synthetic methodologies, position it as a compelling candidate for future research. However, addressing its pharmacokinetic and toxicity limitations will be essential for translating these findings into clinically viable therapies. The ongoing studies and collaborative efforts across academia and industry are expected to yield further breakthroughs in the coming years.